molecular formula C12H16ClN3O4 B8660983 4-(4-Methylpiperazin-1-yl)-2-nitrobenzoic acid hydrochloride

4-(4-Methylpiperazin-1-yl)-2-nitrobenzoic acid hydrochloride

Cat. No.: B8660983
M. Wt: 301.72 g/mol
InChI Key: JPOYPPSFNBFFQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Methylpiperazin-1-yl)-2-nitrobenzoic acid hydrochloride is a useful research compound. Its molecular formula is C12H16ClN3O4 and its molecular weight is 301.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H16ClN3O4

Molecular Weight

301.72 g/mol

IUPAC Name

4-(4-methylpiperazin-1-yl)-2-nitrobenzoic acid;hydrochloride

InChI

InChI=1S/C12H15N3O4.ClH/c1-13-4-6-14(7-5-13)9-2-3-10(12(16)17)11(8-9)15(18)19;/h2-3,8H,4-7H2,1H3,(H,16,17);1H

InChI Key

JPOYPPSFNBFFQN-UHFFFAOYSA-N

Canonical SMILES

CN1CCN(CC1)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-].Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester (16.4 g, 51 mmol) and 37% HCl (100 mL) in 1,4-dioxane (200 mL) was stirred at room temperature for 4 hours. The resulting solid was filtered, washed thoroughly with 1,4-dioxane and dried under vacuum at 45° C. The title compound was obtained as a pale yellow solid (13.45 g, 87.5% yield), and it was used in the next step without any further purification.
Quantity
16.4 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One

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